Cas no 900296-31-3 (2,5-dimethyl-3-(4-methylphenyl)-N-(2-phenylethyl)pyrazolo1,5-apyrimidin-7-amine)

• Product Name: 2,5-dimethyl-3-(4-methylphenyl)-N-(2-phenylethyl)pyrazolo1,5-apyrimidin-7-amine
• CAS No: 900296-31-3
• MF: C₂₃H₂₄N₄
• MW: 356.463464736938
• CID: 5363249
• Update Time: 2025-11-06

2,5-dimethyl-3-(4-methylphenyl)-N-(2-phenylethyl)pyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-3-(4-methylphenyl)-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• 2,5-dimethyl-3-(4-methylphenyl)-N-(2-phenylethyl)pyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C23H24N4/c1-16-9-11-20(12-10-16)22-18(3)26-27-21(15-17(2)25-23(22)27)24-14-13-19-7-5-4-6-8-19/h4-12,15,24H,13-14H2,1-3H3
• InChI Key： SKYYVIAKGNSFKA-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(C)C=C3)C(C)=NN1C(NCCC1=CC=CC=C1)=CC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2,5-dimethyl-3-(4-methylphenyl)-N-(2-phenylethyl)pyrazolo1,5-apyrimidin-7-amine

Comprehensive Overview of 2,5-dimethyl-3-(4-methylphenyl)-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 900296-31-3)

2,5-dimethyl-3-(4-methylphenyl)-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 900296-31-3) is a specialized pyrazolo[1,5-a]pyrimidine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to a class of heterocyclic structures known for their diverse biological activities and applications in drug discovery. With its unique molecular framework, this compound is often explored for its potential in modulating specific biochemical pathways, making it a subject of interest for researchers in medicinal chemistry and pharmacology.

The molecular structure of 2,5-dimethyl-3-(4-methylphenyl)-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine features a pyrazolo[1,5-a]pyrimidine core substituted with methyl groups at the 2 and 5 positions, a 4-methylphenyl group at the 3 position, and a phenylethyl amine moiety at the 7 position. This intricate arrangement contributes to its distinctive physicochemical properties, such as solubility, stability, and binding affinity, which are critical for its potential applications. Researchers often investigate such compounds for their role in targeting enzymes or receptors involved in disease mechanisms.

In recent years, the demand for pyrazolo[1,5-a]pyrimidine derivatives has surged due to their relevance in developing novel therapeutic agents. For instance, compounds like 2,5-dimethyl-3-(4-methylphenyl)-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine are frequently studied for their potential anti-inflammatory, anticancer, or kinase-inhibitory properties. These applications align with current trends in precision medicine and targeted drug delivery, where researchers seek molecules with high specificity and minimal side effects.

The synthesis of 2,5-dimethyl-3-(4-methylphenyl)-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine typically involves multi-step organic reactions, including condensation, cyclization, and functional group modifications. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the complexity of its synthesis, this compound is often procured from specialized chemical suppliers who ensure high-quality standards for research and development purposes.

From a commercial perspective, 2,5-dimethyl-3-(4-methylphenyl)-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine is available in limited quantities, primarily catering to academic institutions, pharmaceutical companies, and contract research organizations. Its market value is influenced by factors such as purity grade, packaging size, and application scope. As the pharmaceutical industry continues to explore pyrazolo[1,5-a]pyrimidine-based scaffolds, the demand for this compound is expected to grow, particularly in regions with robust drug discovery pipelines.

Safety and handling of 2,5-dimethyl-3-(4-methylphenyl)-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine require adherence to standard laboratory protocols. While it is not classified as a hazardous material, proper personal protective equipment (PPE) and ventilation are recommended during its use. Researchers are advised to consult material safety data sheets (MSDS) and conduct risk assessments before handling this compound in experimental settings.

In summary, 2,5-dimethyl-3-(4-methylphenyl)-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 900296-31-3) represents a valuable pyrazolo[1,5-a]pyrimidine derivative with promising applications in drug development and chemical research. Its structural complexity and potential biological activities make it a compound of interest for scientists exploring innovative therapeutic solutions. As research progresses, this molecule may play a pivotal role in addressing unmet medical needs and advancing the field of medicinal chemistry.